Cas no 851095-19-7 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide)

• Product Name: N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide
• CAS No: 851095-19-7
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• CID: 6105801
• PubChem ID: 4232600
• Update Time: 2025-08-03

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide
• Benzamide, N-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-4-methoxy-
• F0608-0417
• N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-4-methoxybenzamide
• N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-4-methoxybenzamide
• AB00669065-01
• 851095-19-7
• NCGC00182889-03
• AKOS024586588

• Inchi： 1S/C14H11N3O4/c1-19-10-6-4-9(5-7-10)12(18)15-14-17-16-13(21-14)11-3-2-8-20-11/h2-8H,1H3,(H,15,17,18)
• InChI Key： HZTUDGLJNOGIQI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CO2)O1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 285.07495584g/mol
• Monoisotopic Mass: 285.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• pka: 10.59±0.70(Predicted)

Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide

N-5-(Furan-2-yl)-1,3,4-Oxadiazol-2-yl-4-methoxybenzamide: A Comprehensive Overview

CAS No 851095-19-7, commonly referred to as N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-methoxybenzamide, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule combines a benzamide backbone with a 1,3,4-oxadiazole ring system and a furan substituent, making it a promising candidate for various biological studies.

Recent studies have highlighted the importance of heterocyclic compounds like 1,3,4-Oxadiazole in medicinal chemistry. These rings are known for their ability to act as bioisosteres and to enhance the pharmacokinetic properties of molecules. The integration of a furan group further enhances the compound's versatility, as furans are known for their ability to participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition in biological systems.

The benzamide moiety in this compound serves as a scaffold for various functional groups, providing a platform for chemical modification. This feature makes it an ideal candidate for exploring structure-activity relationships (SAR) in drug design. Recent research has focused on how the methoxy group at the para position influences the compound's solubility and bioavailability. Studies have shown that this substitution can significantly improve the compound's pharmacokinetic profile, making it more suitable for therapeutic applications.

In terms of synthesis, N-5-(furan-2-yl)-1,3,4-Oxadiazol-based compounds are typically prepared through multi-step processes involving condensation reactions and cyclization. The synthesis of this specific compound involves the reaction of an appropriate amine with an acid chloride or an activated ester derivative. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the compound is suitable for biological testing.

Biological evaluations of this compound have revealed promising results in various assays. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The presence of the furan ring has been shown to enhance the compound's ability to modulate these pathways, suggesting its potential use in anti-inflammatory therapies. Additionally, preliminary studies on its cytotoxicity indicate that it exhibits selective activity against certain cancer cell lines without significant toxicity to normal cells.

The structural uniqueness of CAS No 851095-19-7 also makes it a valuable tool for studying molecular interactions at the cellular level. Researchers have employed techniques such as X-ray crystallography and computational modeling to understand how this compound interacts with its target proteins. These studies provide insights into the molecular basis of its biological activity and guide further optimization efforts.

In conclusion, N-5-(furan-2-yl)-1,3,4-Oxadiazol-2-yl-4-methoxybenzamide) represents a compelling example of how structural diversity can be leveraged to develop novel therapeutic agents. With ongoing research focusing on its pharmacokinetics, toxicity profiles, and mechanism of action, this compound holds great promise for future applications in medicine.